1-[4-Chloro-2-(4-fluorophenyl)-1,3-thiazol-5-yl]ethan-1-one

• IUPAC Name: 1-[4-chloro-2-(4-fluorophenyl)-1,3-thiazol-5-yl]ethanone
• InChI: InChI=1S/C11H7ClFNOS/c1-6(15)9-10(12)14-11(16-9)7-2-4-8(13)5-3-7/h2-5H,1H3
• InChI Key: SUUMSXVUWBGDBO-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)C1=C(N=C(S1)C2=CC=C(C=C2)F)Cl
• Molecular Formula: C11H7ClFNOS
• Molecular Weight: 255.70 g/mol
• CAS No.: 2396580-15-5

Description

Chemical Reactions Analysis

The chemical reactions involving “1-[4-Chloro-2-(4-fluorophenyl)-1,3-thiazol-5-yl]ethan-1-one” are not well-documented in the literature.

Scientific Research Applications

Synthesis and Structural Characterization

Research has demonstrated the synthesis and structural elucidation of thiazole derivatives with potential for diverse applications. For instance, Kariuki et al. (2021) synthesized isostructural thiazole compounds, highlighting their structural determination through single-crystal diffraction, which shows the materials' planarity except for one of the fluorophenyl groups (Kariuki, Abdel-Wahab, & El‐Hiti, 2021). This structural aspect could influence electronic properties relevant for material science applications.

Antimicrobial and Antifungal Activity

The antimicrobial and antifungal activities of thiazole derivatives have been a significant focus, with compounds exhibiting promising activities against various strains. Pejchal et al. (2015) conducted a study on substituted 6-fluorobenzo[d]thiazole amides, showing their structural confirmation and biological activity, which could inform the development of new pharmaceutical agents (Pejchal, Pejchalová, & Růžičková, 2015).

Fluorescent Chemosensors

Thiazole derivatives have been explored for their potential as fluorescent chemosensors, indicating specific ion detection. Khan (2020) synthesized a pyrazoline derivative that acted as a fluorescent chemosensor for Fe3+ ions, demonstrating the utility of such compounds in sensing applications (Khan, 2020).

Corrosion Inhibition

The application of thiazole derivatives in corrosion inhibition has been supported by quantum chemical and molecular dynamics simulation studies. Kaya et al. (2016) investigated several thiazole and thiadiazole derivatives against the corrosion of iron, providing insights into their potential use in protecting metals (Kaya et al., 2016).

Nonlinear Optical Properties

The exploration of thiazole derivatives for nonlinear-optical applications has revealed their potential in the development of new materials. Zadrozna and Kaczorowska (2006) synthesized chromophores containing azo bonds with substituted thiazole rings, investigating their hyperpolarizability and suggesting their use in nonlinear-optical polymers (Zadrozna & Kaczorowska, 2006).